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Compound of Interest

Compound Name: 2-Cyclopentyloxy-benzaldehyde

Cat. No.: B136491 Get Quote

Essential Safety and Handling Guide for 2-
Cyclopentyloxy-benzaldehyde
This document provides immediate, essential safety and logistical information for the handling

of 2-Cyclopentyloxy-benzaldehyde (CAS No: 145742-38-7). The following procedures and

data are intended for researchers, scientists, and drug development professionals to ensure

safe laboratory operations and proper disposal.

Hazard Identification and Safety Data Summary
2-Cyclopentyloxy-benzaldehyde is classified as an irritant and is harmful if swallowed.[1][2]

Adherence to strict safety protocols is mandatory to prevent exposure and ensure a safe

working environment.

GHS Hazard Statements: H302, H315, H319, H335.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Pictogram: GHS07 (Exclamation Mark).
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Property Value

CAS Number 145742-38-7[2][3]

Molecular Formula C₁₂H₁₄O₂[2][3]

Molecular Weight 190.24 g/mol [2][3]

Hazard Class Acute toxicity, Oral (Category 4)[1]

Appearance Light beige clear liquid[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for handling this chemical. The type of protective

equipment must be selected according to the concentration and amount of the dangerous

substance at the specific workplace.[1] The minimum required PPE is outlined below.
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety glasses or

goggles. A face shield should

be worn where there is a risk

of splashing.[1]

Protects against eye irritation

or serious eye damage from

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected prior

to use.[1][5][6]

Prevents skin contact and

irritation. Use proper glove

removal technique to avoid

contamination.[1]

Body Protection

A fully buttoned laboratory

coat. A chemical-resistant

apron or a complete suit may

be required for larger

quantities.[1][7]

Protects against accidental

spills and skin exposure.

Respiratory Protection

Use in a well-ventilated area. If

risk assessment shows air-

purifying respirators are

necessary, use a full-face

respirator with appropriate

cartridges (e.g., type ABEK

(EN 14387)).[1]

Prevents respiratory tract

irritation from vapors or mists.

Operational and Disposal Plans
Adherence to a strict operational plan is essential for safe handling and disposal.

Experimental Protocol: Safe Handling Procedure
Preparation: Before handling, ensure all necessary PPE is correctly worn. Work should be

conducted in a well-ventilated area, such as a chemical fume hood.[8][9] Keep the container

tightly closed when not in use.[5][10]

Handling: Avoid contact with skin, eyes, and clothing.[11] Avoid breathing vapors or mist.[1]

Do not eat, drink, or smoke in the handling area.[10][12]
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After Handling: Wash hands and any exposed skin thoroughly with soap and water upon

completion of work.[1] Decontaminate the work area and any used equipment.

Emergency and Spill Management
Spill Cleanup: In case of a spill, use personal protective equipment as indicated for handling.

[1] Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or

earth.[1] Collect the absorbed material and place it into a suitable, labeled container for

disposal.[1]

First Aid:

If Swallowed: Rinse mouth and call a doctor.[12]

In Case of Skin Contact: Take off contaminated clothing and wash the skin with plenty of

soap and water.[12]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[2]

Disposal Plan
Chemical waste must be managed in accordance with all applicable institutional, local, and

national regulations.

Waste Collection: Collect all waste containing 2-Cyclopentyloxy-benzaldehyde, including

contaminated consumables like gloves and absorbent materials, in a designated and clearly

labeled waste container.

Container Management: The waste container must be made of a compatible material, kept

securely closed when not in use, and stored in a designated, safe location.

Disposal: Dispose of the chemical waste through a licensed chemical waste disposal

service.[8][9] Do not dispose of it down the drain or into the environment.[8]

Process Visualization
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The following workflow diagram outlines the key steps for the safe handling of 2-
Cyclopentyloxy-benzaldehyde, from initial preparation to final disposal.

1. Preparation
- Don PPE

- Verify fume hood function

2. Chemical Handling
- Work in fume hood

- Avoid contact & inhalation

Spill Management
- Absorb with inert material

- Collect for disposal

If spill occurs

3. Waste Collection
- Segregate waste

- Use labeled containers

4. Decontamination
- Clean work surfaces

- Wash hands thoroughly

5. Final Disposal
- Store waste safely

- Arrange for licensed disposal
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Click to download full resolution via product page

Caption: Workflow for handling 2-Cyclopentyloxy-benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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